Cas no 6453-99-2 (Methanone,phenyl-3-thienyl-)

Methanone,phenyl-3-thienyl- structure
Methanone,phenyl-3-thienyl- structure
Product Name:Methanone,phenyl-3-thienyl-
CAS No:6453-99-2
MF:C11H8OS
MW:188.245621681213
MDL:MFCD00114995
CID:529237
PubChem ID:248647
Update Time:2025-04-19

Methanone,phenyl-3-thienyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,phenyl-3-thienyl-
    • 3-Benzoylthiophene
    • phenyl(thiophen-3-yl)methanone
    • 3-Thienyl phenyl ketone
    • Phenyl 3-Thienyl ketone
    • phenyl thiophen-3-yl methanone
    • phenyl-(3-thienyl)-methanone
    • MDL： MFCD00114995
    • Inchi： 1S/C11H8OS/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key： CMOJGEQZTCYQET-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 188.03000
  • Monoisotopic Mass: 188.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.2061 (rough estimate)
  • Melting Point: 63.5°C
  • Boiling Point: 293.26°C (rough estimate)
  • Flash Point: 137.0±20.4 °C
  • Refractive Index: 1.6090 (estimate)
  • PSA: 45.31000
  • LogP: 2.97910
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methanone,phenyl-3-thienyl- Security Information

Methanone,phenyl-3-thienyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methanone,phenyl-3-thienyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB362438-1 g
3-Benzoylthiophene, 97%; .
 6453-99-2 97%
1g
 €954.60 2023-04-26
abcr
AB362438-2 g
3-Benzoylthiophene, 97%; .
 6453-99-2 97%
2g
 €1400.00 2023-04-26
Fluorochem
202311-1g
3-Benzoylthiophene
 6453-99-2 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202311-2g
3-Benzoylthiophene
 6453-99-2 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202311-5g
3-Benzoylthiophene
 6453-99-2 97%
5g
 ￡1702.00 2022-03-01
Matrix Scientific
107092-1g
3-Benzoylthiophene, 97%
 6453-99-2 97%
1g
 $517.00 2023-09-05
Matrix Scientific
107092-2g
3-Benzoylthiophene, 97%
 6453-99-2 97%
2g
 $739.00 2023-09-05
Matrix Scientific
107092-5g
3-Benzoylthiophene, 97%
 6453-99-2 97%
5g
 $1412.00 2023-09-05
abcr
AB362438-1g
3-Benzoylthiophene, 97%; .
 6453-99-2 97%
1g
 €953.10 2025-04-17
abcr
AB362438-2g
3-Benzoylthiophene, 97%; .
 6453-99-2 97%
2g
 €1398.60 2025-04-17

Methanone,phenyl-3-thienyl- Related Literature

Related Categories

6453-99-2 (Methanone,phenyl-3-thienyl-) Related Products

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd